Cas no 54639-81-5 (2-Cyclopenten-1-one, 2-hydroxy-4,4-dimethyl-)

• Product name: 2-Cyclopenten-1-one, 2-hydroxy-4,4-dimethyl-
• CAS No: 54639-81-5
• MF: C₇H₁₀O₂
• MW: 126.1531
• CID: 354038
• PubChem ID: 528700

2-Cyclopenten-1-one, 2-hydroxy-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-hydroxy-4,4-dimethyl-
• 2-hydroxy-4,4-dimethylcyclopent-2-en-1-one
• 2-Cyclopenten-1-one, 2-hydroxy-4,4-dimethyl
• VMJQWHBQSDAUBG-UHFFFAOYSA-N
• DTXSID90336047
• 54639-81-5

• Inchi： InChI=1S/C7H10O2/c1-7(2)3-5(8)6(9)4-7/h3,8H,4H2,1-2H3
• InChI Key： VMJQWHBQSDAUBG-UHFFFAOYSA-N
• SMILES： OC1=CC(C)(C)CC1=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3